molecular formula C14H13F3N2O2 B7585644 N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide

N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide

Cat. No. B7585644
M. Wt: 298.26 g/mol
InChI Key: BKIJUZXTLZXSAV-UHFFFAOYSA-N
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Description

N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide, also known as DMTF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTF is a highly potent and selective inhibitor of the protein-protein interaction between the transcription factor c-Myc and its partner Max.

Mechanism of Action

N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide acts as a competitive inhibitor of the c-Myc/Max protein-protein interaction. This interaction is critical for the transcriptional activity of c-Myc, which regulates the expression of genes involved in cell proliferation, differentiation, and apoptosis. By inhibiting this interaction, N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide suppresses the transcriptional activity of c-Myc, leading to the inhibition of cancer cell proliferation.
Biochemical and physiological effects:
N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide has been shown to have potent anti-cancer activity in various preclinical models. In addition to its anti-proliferative effects, N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide has also been shown to induce apoptosis and inhibit angiogenesis, which are critical processes involved in cancer development and progression. N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide has also been shown to have anti-inflammatory and neuroprotective effects in preclinical models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide is a highly potent and selective inhibitor of the c-Myc/Max protein-protein interaction. It has been extensively studied for its potential applications in cancer therapy and other fields. However, N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide has some limitations for lab experiments, such as its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide. One potential direction is the development of more potent and selective inhibitors of the c-Myc/Max protein-protein interaction. Another direction is the investigation of the potential applications of N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide in combination with other anti-cancer agents. Furthermore, the study of the molecular mechanisms underlying the anti-cancer and neuroprotective effects of N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide could lead to the development of novel therapeutic strategies for cancer and neurodegenerative diseases.

Synthesis Methods

N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide can be synthesized through a multi-step process involving the reaction of 3,5-dimethyl-4-aminooxazole with 2-(trifluoromethyl)benzoic acid, followed by N-methylation using formaldehyde and sodium cyanoborohydride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide has been extensively studied for its potential applications in cancer therapy. The c-Myc protein is known to play a crucial role in the development and progression of various types of cancer. N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide has been shown to inhibit the interaction between c-Myc and Max, leading to the suppression of c-Myc activity and subsequent inhibition of cancer cell proliferation. In addition to cancer therapy, N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide has also been investigated for its potential applications in other fields such as neurodegenerative diseases, inflammation, and metabolic disorders.

properties

IUPAC Name

N-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methyl-2-(trifluoromethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13F3N2O2/c1-8-12(9(2)21-18-8)19(3)13(20)10-6-4-5-7-11(10)14(15,16)17/h4-7H,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BKIJUZXTLZXSAV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C)N(C)C(=O)C2=CC=CC=C2C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13F3N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

298.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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